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Compound of Interest

Compound Name: cis-1-Methyl-2-propylcyclohexane

Cat. No.: B13810613 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling cis-1-Methyl-2-propylcyclohexane.

It includes a detailed operational plan and disposal procedures to ensure safe laboratory

practices.

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for cis-1-Methyl-2-
propylcyclohexane. The following information is synthesized from the SDS of the closely

related compound, Propylcyclohexane, and general safety guidelines for handling flammable

liquid hydrocarbons. These guidelines are intended to provide a robust safety framework based

on the best available data for this class of chemicals.

Physicochemical and Hazard Information
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Property Value Reference

Chemical Formula C₁₀H₂₀ [1]

Molecular Weight 140.27 g/mol [2]

Boiling Point 157°C (for Propylcyclohexane) [3]

Flash Point 35°C (for Propylcyclohexane) [3]

Density 0.8127 g/cm³ [4]

Hazards

Flammable liquid and vapor.

May be fatal if swallowed and

enters airways.

[3]

Personal Protective Equipment (PPE) and
Engineering Controls
Based on the hazards associated with similar flammable hydrocarbons, the following PPE and

engineering controls are recommended.[5][6][7][8]
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Protection Type Recommended Equipment

Eye/Face Protection
Tightly fitting safety goggles with side-shields. A

face shield may be required for splash hazards.

Skin Protection

Hand Protection: Chemical-resistant, impervious

gloves (e.g., Nitrile rubber). Always inspect

gloves prior to use. Body Protection: Wear a

fire/flame resistant lab coat and appropriate

protective clothing.

Respiratory Protection

Use in a well-ventilated area. If exposure limits

are likely to be exceeded or if irritation is

experienced, use a respirator with an

appropriate organic vapor cartridge.

Engineering Controls

Work in a well-ventilated laboratory, preferably

within a chemical fume hood.[7] Ensure an

eyewash station and safety shower are readily

accessible.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the necessary steps for the safe handling of cis-1-Methyl-2-
propylcyclohexane from preparation to disposal.
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Workflow for Handling cis-1-Methyl-2-propylcyclohexane

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)
(or equivalent for similar compounds)

Don Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood

Ground equipment to prevent static discharge

Dispense required amount

Securely close container

Clean work area

Properly dispose of waste

Remove and decontaminate PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of cis-1-Methyl-2-propylcyclohexane.
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Disposal Plan
Proper disposal of cis-1-Methyl-2-propylcyclohexane and contaminated materials is crucial

to prevent environmental harm and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Chemical

Dispose of as hazardous waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials (e.g., gloves, paper

towels)

Place in a sealed, labeled container for

hazardous waste disposal.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as hazardous

waste. Dispose of the container in accordance

with institutional guidelines.

Emergency Procedures
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Situation Action

Skin Contact

Immediately remove contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Spill

Evacuate the area. Remove all sources of

ignition.[6][9] Ventilate the area. Contain the spill

with an inert absorbent material (e.g., sand,

earth). Collect the absorbed material into a

suitable container for hazardous waste disposal.

Fire

Use dry chemical, carbon dioxide, or foam to

extinguish. Do not use water, as it may be

ineffective and spread the fire.[3]

This comprehensive guide is designed to be your preferred source for ensuring the safe

handling of cis-1-Methyl-2-propylcyclohexane in a laboratory setting. By adhering to these

procedures, you contribute to a safer research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.oshatrainingschool.com/blog/safe-handling-of-flammable-liquids
https://www.orgchemboulder.com/SDS/Methylcyclohexane;%20108-87-2.pdf
https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.benchchem.com/product/b13810613?utm_src=pdf-body
https://www.benchchem.com/product/b13810613?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13810613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cis-1-methyl-2-propylcyclohexane [webbook.nist.gov]

2. cis-1-Methyl-2-propylcyclohexane | C10H20 | CID 6430942 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. tcichemicals.com [tcichemicals.com]

4. CIS-1-METHYL-2-PROPYLCYCLOHEXANE CAS#: 4926-71-0 [m.chemicalbook.com]

5. blog.storemasta.com.au [blog.storemasta.com.au]

6. oshatrainingschool.com [oshatrainingschool.com]

7. Safety Meeting: Handling of Flammable Liquids - Safe At Work California
[qa1.safeatworkca.com]

8. blog.storemasta.com.au [blog.storemasta.com.au]

9. orgchemboulder.com [orgchemboulder.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
cis-1-Methyl-2-propylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13810613#personal-protective-equipment-for-
handling-cis-1-methyl-2-propylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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